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Compound of Interest

Compound Name:
(1R,2S)-1,2-Dihydronaphthalene-

1,2-diol

Cat. No.: B123591 Get Quote

This document provides essential physicochemical data for the specific stereoisomer

(1R,2S)-1,2-Dihydronaphthalene-1,2-diol, a compound of interest in metabolic and

toxicological studies. The information herein is foundational for experimental design, analytical

method development, and computational modeling.

Core Physicochemical Data
The fundamental molecular properties of (1R,2S)-1,2-Dihydronaphthalene-1,2-diol have been

established and are summarized below. These values are critical for stoichiometric

calculations, solution preparation, and analytical characterization.

Property Value Source

Molecular Formula C₁₀H₁₀O₂ [1][2][3]

Molecular Weight 162.19 g/mol [1][4]

Monoisotopic Mass 162.068079557 Da [2][5]

CAS Number 51268-88-3 [1][2]
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The determination of these fundamental properties relies on standard, high-precision analytical

techniques:

Molecular Formula Determination: The elemental composition (C₁₀H₁₀O₂) is confirmed

through a combination of high-resolution mass spectrometry (HRMS) and Nuclear Magnetic

Resonance (NMR) spectroscopy. Elemental analysis can also be used to determine the

empirical formula, which is then confirmed by mass spectrometry.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining

the molecular weight. Techniques such as Gas Chromatography-Mass Spectrometry (GC-

MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) provide the mass-to-charge

ratio of the molecular ion, from which the molecular weight is calculated. The value of 162.19

g/mol represents the average molecular weight based on the natural isotopic abundance of

its constituent atoms.[1][2][4] The monoisotopic mass of 162.068 Da is determined using the

mass of the most abundant isotopes of each element (¹²C, ¹H, ¹⁶O).[2][5]

Logical Relationship of Molecular Properties
The relationship between the compound's identity, its elemental composition, and its resultant

mass is a foundational concept in chemistry. The following diagram illustrates this logical

workflow.
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Caption: Logical flow from compound identity to molecular weight.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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